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Compound of Interest

Compound Name: 2-(Trifluoromethoxy)benzyl alcohol

Cat. No.: B068479 Get Quote

An In-depth Technical Guide to the Safe Handling, Storage, and Use of 2-
(Trifluoromethoxy)benzyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage information for 2-
(Trifluoromethoxy)benzyl alcohol (CAS No. 175278-07-6), a versatile building block in

organic synthesis, particularly valued in the pharmaceutical and agrochemical industries.[1][2]

Adherence to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties
Proper handling and storage procedures are predicated on a thorough understanding of the

compound's physical and chemical properties.
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Property Value Source

Molecular Formula C₈H₇F₃O₂ [1][2]

Molecular Weight 192.14 g/mol [1][2]

Appearance
White to almost white clear

liquid or fused solid
[1][3]

Boiling Point
98 °C at 12 mmHg; 96-98°C at

12mm
[1][3]

Density
1.33 g/cm³; 1.337±0.06 g/cm³

(Predicted)
[1][3]

Refractive Index n20D 1.45; 1.4480 to 1.4520 [1][3]

Flash Point 96-98°C/12mm [3]

Storage Temperature
Room Temperature, sealed in

dry conditions
[1][3]

Hazard Identification and Safety Precautions
While specific toxicity data for 2-(Trifluoromethoxy)benzyl alcohol is not extensively

documented in the provided search results, data for structurally similar compounds such as 2-

(Trifluoromethyl)benzyl alcohol and 4-(Trifluoromethyl)benzyl alcohol indicate that they can

cause skin, eye, and respiratory tract irritation.[4][5][6][7] Therefore, it is prudent to handle 2-
(Trifluoromethoxy)benzyl alcohol with a high degree of caution.

GHS Hazard Statements for Structurally Similar Compounds:

H315: Causes skin irritation[5]

H319: Causes serious eye irritation[5]

H335: May cause respiratory irritation[5]

Precautionary Statements:

P261: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[8][9]
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P264: Wash skin thoroughly after handling.[10]

P271: Use only outdoors or in a well-ventilated area.[8][10]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[8][10]

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, combining engineering controls and appropriate PPE, is

essential when working with this compound.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[8]

An eyewash station and safety shower must be readily accessible in the immediate work

area.[6][8]

Personal Protective Equipment
Eye and Face Protection: Chemical safety glasses or goggles that meet NIOSH (US) or EN

166 (EU) standards are mandatory. A full-face shield may be necessary when handling larger

quantities.[8]

Skin Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.[8] Protective

clothing, such as a lab coat, is required to prevent skin contact.[8]

Respiratory Protection: For low-level exposures, a P95 (US) or P1 (EU EN 143) particle

respirator may be used. For higher-level protection, an OV/AG/P99 (US) or ABE1P3D (EU

EN 143) respirator is recommended.[8] Always use respirators and components tested and

approved under appropriate government standards such as NIOSH or CEN.[4][8]
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Handling
2-(Trifluoromethoxy)benzyl alcohol
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Personal Protective Equipment (PPE) Workflow.

Handling and Storage
Safe Handling

Avoid contact with skin, eyes, and clothing.[4][10]

Do not breathe vapors or mist.[4]

Wash hands thoroughly after handling and before breaks.[8]

Do not eat, drink, or smoke in the work area.[8]

Keep away from incompatible materials such as strong acids, bases, oxidizing agents, and

reducing agents.[8]

Storage
Store in a tightly closed container.[4][8]
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Keep in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.[4][8]

Store away from incompatible materials.[8]

Storage of
2-(Trifluoromethoxy)benzyl alcohol

Tightly Closed Container Cool, Dry, Well-Ventilated Area Store Away From:

Incompatible Materials
(Acids, Bases, Oxidizers, Reducers)

Heat Sources &
Direct Sunlight
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Key Storage Guidelines.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures
If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[8][10]

If on Skin: Wash with plenty of water.[8] Remove contaminated clothing and wash it before

reuse.[8] If skin irritation occurs, get medical advice/attention.[8]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[8][10] If eye irritation persists, get medical advice/attention.

[8]

If Swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.[8] Do NOT

induce vomiting without medical advice.[10]
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Accidental Release Measures
Personal Precautions: Wear appropriate protective equipment and keep unprotected

personnel away.[10] Ensure adequate ventilation.[10]

Environmental Precautions: Do not let the product enter drains, other waterways, or soil.[10]

Containment and Cleanup: Absorb the spill with inert material such as sand or vermiculite.[8]

Place the material into a suitable, labeled container for disposal by approved specialists.[8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[4]

Specific Hazards: In case of fire, toxic fumes may be emitted.[8]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[4]

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Seek Medical Attention

Wash with Plenty of Water
Remove Contaminated Clothing

Rinse with Water for 15 min
Seek Medical Attention

Rinse Mouth
Seek Medical Attention

Click to download full resolution via product page

First Aid Response to Exposure.

Experimental Protocols
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The following are generalized protocols for the use of 2-(Trifluoromethoxy)benzyl alcohol in
a research setting. These should be adapted to the specific requirements of your experiment

and institutional safety policies.

Protocol for a Small-Scale Reaction
Preparation:

Ensure the work area within the chemical fume hood is clean and uncluttered.

Verify that an eyewash station and safety shower are accessible.

Assemble all necessary glassware and ensure it is clean and dry.

Don all required PPE: safety goggles, nitrile gloves, and a lab coat.

Reagent Handling:

Dispense the required amount of 2-(Trifluoromethoxy)benzyl alcohol in the fume hood.

Keep the container tightly closed when not in use.

Use a clean pipette or syringe for liquid transfer.

Reaction Setup:

Set up the reaction apparatus within the fume hood.

Add reagents to the reaction vessel in the order specified by the experimental procedure.

Ensure the reaction is adequately stirred and maintained at the correct temperature.

Work-up and Purification:

Quench the reaction carefully, being mindful of any potential exotherms.

Perform extractions and washes within the fume hood.

If purification is by column chromatography, pack and run the column in the fume hood.
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Waste Disposal:

Dispose of all chemical waste, including solvents and reaction byproducts, in appropriately

labeled hazardous waste containers.

Dispose of contaminated consumables (e.g., gloves, pipette tips) in a designated solid

waste container.

Cleanup:

Clean all glassware thoroughly.

Wipe down the work surface in the fume hood.

Remove PPE and wash hands thoroughly with soap and water.

Stability and Reactivity
Reactivity: No unusual reactivity is known.[8]

Chemical Stability: The compound is stable under normal storage conditions.[8]

Incompatible Materials: Avoid contact with strong acids, bases, oxidizing agents, and

reducing agents.[8]

Hazardous Decomposition Products: Combustion may produce toxic fumes, including carbon

monoxide, carbon dioxide, and hydrogen fluoride.[4][6]

This guide is intended to provide a comprehensive overview of the safe handling of 2-
(Trifluoromethoxy)benzyl alcohol. Always consult the most recent Safety Data Sheet (SDS)

from your supplier and adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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